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Compound of Interest

Compound Name:
2-Chloro-6-methoxy-3-

nitropyridine

Cat. No.: B041990 Get Quote

An In-depth Technical Guide to 2-Chloro-6-methoxy-3-nitropyridine

For researchers, scientists, and professionals in drug development, 2-Chloro-6-methoxy-3-
nitropyridine is a key chemical intermediate. This guide provides core technical data, including

its molecular formula and weight, alongside other critical identifiers.

Core Compound Data
The fundamental properties of 2-Chloro-6-methoxy-3-nitropyridine are summarized in the

table below, offering a quick reference for laboratory use.

Identifier Value

Molecular Formula C6H5ClN2O3[1][2][3]

Molecular Weight 188.57 g/mol [1][2]

IUPAC Name 2-chloro-6-methoxy-3-nitropyridine[1][2]

CAS Number 38533-61-8[1][2][3]

SMILES COC1=CC=C(C(Cl)=N1)--INVALID-LINK--=O[1]

Physicochemical Properties
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This compound typically appears as an off-white to yellow powder.[3] It has a melting point of

approximately 78-80 °C.[4][5] It is sparingly soluble in water.[3][4]

Experimental Protocol: Synthesis and Purification
A common experimental procedure for the synthesis of 2-Chloro-6-methoxy-3-nitropyridine
involves the following steps:

Reaction Setup: The reaction is initiated at 0 °C and stirred for 30 minutes.

Room Temperature Stirring: The mixture is then brought to room temperature and stirred for

an additional 2 hours.

Quenching: The reaction is stopped by cooling back to 0 °C and quenched with deionized

water.

Extraction: The product is extracted with ethyl acetate.

Drying and Concentration: The combined organic phases are dried over anhydrous sodium

sulfate and concentrated under reduced pressure.

Purification: The crude product is purified using silica gel column chromatography to yield the

final compound.[4]

Compound Handling and Workflow
The following diagram illustrates a typical workflow for handling and utilizing 2-Chloro-6-
methoxy-3-nitropyridine in a research setting.
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Caption: Workflow for the utilization of 2-Chloro-6-methoxy-3-nitropyridine.
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Applications in Synthesis
2-Chloro-6-methoxy-3-nitropyridine is a versatile building block in organic synthesis,

particularly for pharmaceuticals and agrochemicals.[3] It serves as a reactant in Suzuki and

Negishi coupling reactions and is used to synthesize compounds such as 6-methoxy-3-

nitropyridine-2-carbonitrile.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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